Cas no 2171967-18-1 (3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one)

• Product Name: 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• CAS No: 2171967-18-1
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5519833
• PubChem ID: 141535082
• Update Time: 2025-05-24

3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2171967-18-1
• 3-(4-chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• EN300-1644828
• 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one

• Inchi： 1S/C12H11ClO3/c1-12(2)10(14)9(11(15)16-12)7-3-5-8(13)6-4-7/h3-6,14H,1-2H3
• InChI Key： OOVUWVIZIDZPRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=O)OC(C)(C)C=1O

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one

3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one: A Comprehensive Overview

3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one (CAS No. 2171967-18-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of γ-butyrolactones, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one is characterized by a substituted furanone ring with a 4-chlorophenyl group and a hydroxyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one has shown promising antiviral activity against several viral strains. A research team from the University of California reported that this compound effectively inhibits the replication of herpes simplex virus (HSV) and human immunodeficiency virus (HIV) by interfering with viral entry and replication processes. These findings suggest that 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one could be a valuable lead compound for the development of novel antiviral agents.

The anticancer potential of 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying its anticancer activity involves the activation of caspase-dependent apoptotic pathways and the suppression of cell cycle progression. These findings highlight the potential of 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one as a candidate for further development in cancer therapy.

The synthesis of 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one has been optimized using modern synthetic methodologies to improve yield and purity. One common approach involves the cyclization of an appropriate precursor followed by functional group modifications. The use of green chemistry principles has also been emphasized to minimize environmental impact and ensure sustainable production processes.

In conclusion, 3-(4-Chlorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one (CAS No. 2171967-18-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.